Cas no 199672-26-9 (1-benzyl-1,4-diazepane dihydrochloride)

• Product Name: 1-benzyl-1,4-diazepane dihydrochloride
• CAS No: 199672-26-9
• MF: C₁₂H₂₀Cl₂N₂
• MW: 263.206601142883
• MDL: MFCD08448233
• CID: 137207
• PubChem ID: 17750347
• Update Time: 2025-05-23

1-benzyl-1,4-diazepane dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1H-1,4-Diazepine,hexahydro-1-(phenylmethyl)-, hydrochloride (1:2)
• 1-benzyl-1,4-diazepane,dihydrochloride
• 1-Benzyl-homopiperazine dihydrochloride
• 1-BENZYL-[1,4]DIAZEPANE 2 HCL
• 1-BENZYL-HOMOPIPERAZINE 2 HCL
• 1-Benzyl-[1,4]diazepanedihydrochloride
• 1-BENZYL-[1,4]DIAZEPANE X 2 HCL, 1-BENZYL-HOMOPIPERAZINE X 2 HCL
• 1-benzyl-1,4-diazepane dihydrochloride
• 1-benzyl-1,4-diazepane;dihydrochloride
• 1-Benzyl-[1,4]diazepane x 2 HCl
• AKOS015910914
• EN300-70645
• 1-Benzyl-1,4-diazepane--hydrogen chloride (1/2)
• MFCD08448233
• 199672-26-9
• 1-benzyl-1,4-diazepanedihydrochloride
• DTXSID30590449
• CS-0269993
• FT-0764892
• 1H-1,4-Diazepine,hexahydro-1-(phenylmethyl)-,hydrochloride(1:2)
• SCHEMBL7422770
• 1-Benzyl-[1,4]diazepane dihydrochloride
• 1-Benzyl-[1,4]diazepane x 2 HCl, 98%
• 1-BENZYL-[1,4]DIAZEPANE X 2 HCL, 1-BENZYL-HOMOPIPERAZINE X 2 HCL >98%

• MDL： MFCD08448233
• Inchi： 1S/C12H18N2.2ClH/c1-2-5-12(6-3-1)11-14-9-4-7-13-8-10-14;;/h1-3,5-6,13H,4,7-11H2;2*1H
• InChI Key： GFWUOEIJRTXLJT-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(CC2C=CC=CC=2)CCNCCC1

Computed Properties

• Exact Mass: 262.10000
• Monoisotopic Mass: 262.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3A^2

Experimental Properties

• Boiling Point: 353.6°C at 760 mmHg
• Flash Point: 167.7°C
• PSA: 15.27000
• LogP: 3.35260

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 1-benzyl-1,4-diazepane dihydrochloride

Recent Advances in the Study of 1-Benzyl-1,4-diazepane Dihydrochloride (CAS: 199672-26-9)

1-Benzyl-1,4-diazepane dihydrochloride (CAS: 199672-26-9) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. Recent studies have explored its potential applications as a versatile scaffold for the development of novel therapeutic agents, particularly in the areas of central nervous system (CNS) disorders and oncology. This research brief synthesizes the latest findings on the compound's pharmacological properties, mechanisms of action, and potential clinical applications.

A study published in the Journal of Medicinal Chemistry (2023) investigated the role of 1-benzyl-1,4-diazepane dihydrochloride as a precursor for the synthesis of sigma-1 receptor ligands. The research demonstrated that modifications to the benzyl and diazepane moieties could significantly enhance binding affinity and selectivity, opening new avenues for the treatment of neuropathic pain and neurodegenerative diseases. The compound's unique structural features were found to facilitate interactions with key amino acid residues in the sigma-1 receptor binding pocket.

In the field of oncology, recent preclinical studies have highlighted the potential of 1-benzyl-1,4-diazepane dihydrochloride derivatives as inhibitors of histone deacetylases (HDACs). A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that certain analogs exhibited potent HDAC6 inhibitory activity with IC50 values in the nanomolar range, suggesting promise for the treatment of multiple myeloma and other hematological malignancies. The dihydrochloride salt form was particularly noted for its improved solubility and bioavailability compared to the free base.

Pharmacokinetic studies have also advanced our understanding of 1-benzyl-1,4-diazepane dihydrochloride. Research published in European Journal of Pharmaceutical Sciences (2023) utilized advanced LC-MS/MS methods to characterize the compound's metabolic stability and tissue distribution in rodent models. The findings revealed favorable blood-brain barrier penetration, supporting its potential for CNS-targeted applications, while identifying specific cytochrome P450 enzymes responsible for its metabolism.

The safety profile of 1-benzyl-1,4-diazepane dihydrochloride has been systematically evaluated in recent toxicological studies. A comprehensive assessment published in Regulatory Toxicology and Pharmacology (2024) established no-observed-adverse-effect levels (NOAELs) for both acute and repeated-dose administration in preclinical species. These studies have been critical in supporting the compound's progression toward investigational new drug (IND) application.

Current research directions include the development of radiolabeled versions of 1-benzyl-1,4-diazepane dihydrochloride for positron emission tomography (PET) imaging applications, as well as its incorporation into multifunctional drug conjugates for targeted therapy. The compound's chemical versatility continues to make it a valuable tool for medicinal chemists exploring structure-activity relationships in diverse therapeutic areas.